2-benzyl-5-cyano-4-oxopentanoic acid
2-benzyl-5-cyano-4-oxopentanoic acid
Brand Name:
Vulcanchem
CAS No.:
126121-83-3
VCID:
VC0136734
InChI:
InChI=1S/C13H13NO3/c14-7-6-12(15)9-11(13(16)17)8-10-4-2-1-3-5-10/h1-5,11H,6,8-9H2,(H,16,17)/t11-/m1/s1
SMILES:
C1=CC=C(C=C1)CC(CC(=O)CC#N)C(=O)O
Molecular Formula:
C13H13NO3
Molecular Weight:
231.25 g/mol
2-benzyl-5-cyano-4-oxopentanoic acid
CAS No.: 126121-83-3
Main Products
VCID: VC0136734
Molecular Formula: C13H13NO3
Molecular Weight: 231.25 g/mol
| CAS No. | 126121-83-3 |
|---|---|
| Product Name | 2-benzyl-5-cyano-4-oxopentanoic acid |
| Molecular Formula | C13H13NO3 |
| Molecular Weight | 231.25 g/mol |
| IUPAC Name | (2R)-2-benzyl-5-cyano-4-oxopentanoic acid |
| Standard InChI | InChI=1S/C13H13NO3/c14-7-6-12(15)9-11(13(16)17)8-10-4-2-1-3-5-10/h1-5,11H,6,8-9H2,(H,16,17)/t11-/m1/s1 |
| Standard InChIKey | AQDFTKPHMZIIEF-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@H](CC(=O)CC#N)C(=O)O |
| SMILES | C1=CC=C(C=C1)CC(CC(=O)CC#N)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(CC(=O)CC#N)C(=O)O |
| Synonyms | 2-benzyl-5-cyano-4-oxopentanoic acid BCOPA |
| PubChem Compound | 130854 |
| Last Modified | Nov 11 2021 |
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